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Compound of Interest

Compound Name: Ivermectin EP Impurity H

Cat. No.: B15583142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ivermectin EP Impurity H, a

critical related substance in the quality control of the widely used antiparasitic agent,

Ivermectin. This document details its chemical structure, analytical methodologies for its

identification and quantification, and its relationship to the parent drug substance.

Core Chemical Identity of Ivermectin EP Impurity H
Ivermectin EP Impurity H is a monosaccharide derivative of Ivermectin B1a, meaning it is

structurally similar to the main component of Ivermectin but lacks one of the two sugar

moieties. Its official chemical name according to the European Pharmacopoeia (EP) is 4′-O-

De(2,6-dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl)-5-O-demethyl-22,23-

dihydroavermectin A1a.

Key identifiers for this impurity are summarized in the table below.
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Parameter Value

Synonyms
Ivermectin B1 Mono-sugar Derivative,

Ivermectin B1a Monosaccharide

CAS Number 71837-27-9

Molecular Formula C₄₁H₆₂O₁₁

Molecular Weight 730.92 g/mol

Relationship Between Ivermectin and Impurity H
Ivermectin is a mixture of two homologous compounds, primarily 22,23-dihydroavermectin B1a

(H₂B₁a) and a minor component, 22,23-dihydroavermectin B1b (H₂B₁b). Impurity H is formed

through the hydrolysis of the glycosidic bond, resulting in the loss of one of the oleandrose

sugar units from the Ivermectin B1a molecule. This structural relationship is a key consideration

in the development of stability-indicating analytical methods.
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Formation of Ivermectin EP Impurity H

Ivermectin B1a
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Hydrolysis
(Loss of one sugar moiety)

Ivermectin EP Impurity H
(Monosaccharide)
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HPLC Analysis Workflow for Ivermectin Impurity H

Sample Preparation
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To cite this document: BenchChem. [In-Depth Technical Guide: Ivermectin EP Impurity H].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583142#ivermectin-ep-impurity-h-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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